Cas no 2411229-98-4 (2-Chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one
• CAS No: 2411229-98-4
• MF: C₁₄H₂₂ClN₃OS
• MW: 315.86198091507
• CID: 5415526
• PubChem ID: 145906845
• Update Time: 2025-05-30

2-Chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[3-[[methyl-[(4-methyl-1,3-thiazol-5-yl)methyl]amino]methyl]pyrrolidin-1-yl]propan-1-one
• 2411229-98-4
• Z2596885115
• 2-chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one
• EN300-7559477
• 2-Chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one

• Inchi： 1S/C14H22ClN3OS/c1-10(15)14(19)18-5-4-12(7-18)6-17(3)8-13-11(2)16-9-20-13/h9-10,12H,4-8H2,1-3H3
• InChI Key： DACFTEMWDSXDAG-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(CN(C)CC2=C(C)N=CS2)C1)=O

Computed Properties

• Exact Mass: 315.1172112g/mol
• Monoisotopic Mass: 315.1172112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-Chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one

Introduction to 2-Chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one (CAS No. 2411229-98-4)

2-Chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one (CAS No. 2411229-98-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a fusion of heterocyclic scaffolds and functional groups that make it a promising candidate for further exploration in drug discovery and development. The presence of multiple pharmacophoric elements, including a chloro-substituted ketone moiety and a pyrrolidine ring linked to a thiazole derivative, positions this molecule as a versatile building block for designing novel therapeutic agents.

The structural motif of 2-Chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one incorporates several key features that are of particular interest to medicinal chemists. The chloro-substituent at the alpha-carbon of the ketone group enhances electrophilicity, making it susceptible to nucleophilic attack—a property that can be exploited in various synthetic transformations. Additionally, the pyrrolidine ring is a common pharmacophore found in many bioactive molecules, contributing to favorable physicochemical properties such as solubility and metabolic stability. The thiazole core, on the other hand, is well-documented for its biological activity across multiple therapeutic areas, including antimicrobial and anti-inflammatory applications.

In recent years, there has been a surge in research focused on developing small molecules with enhanced multitarget engagement capabilities. The 2-Chloro-1-[3-({methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amino}methyl)pyrrolidin-1-yl]propan-1-one structure exemplifies this trend by integrating several pharmacologically relevant moieties into a single framework. The methylenebis(amine) linker connecting the pyrrolidine and thiazole units not only provides structural integrity but also introduces potential sites for further derivatization. This flexibility allows chemists to fine-tune the properties of the compound—such as solubility, bioavailability, and binding affinity—toward specific biological targets.

The thiazole derivative within the molecule is particularly noteworthy due to its established role in medicinal chemistry. Thiazole-based compounds have been extensively studied for their ability to modulate enzyme activity and cellular pathways associated with diseases like cancer, neurodegeneration, and infectious disorders. For instance, derivatives of thiazole have shown promise in inhibiting kinases and other enzymes that play pivotal roles in signal transduction pathways. The incorporation of a 4-methyl-substituted thiazole into 2-Chloro-1-[3-{methyl[(4-methyl-l,3-thiazol-l 5 -yl)methyI]amino}methyl)pyrrolidin-l -yl]propan-l -one may confer additional steric and electronic effects that could influence binding interactions with biological targets.

Furthermore, the pyrrolidine ring serves as a scaffold that can be easily modified to optimize pharmacokinetic profiles. Pyrrolidine-containing compounds are known for their favorable pharmacokinetic properties, including good oral bioavailability and reduced clearance rates. This makes them attractive candidates for drug development pipelines. The presence of multiple substituents around the pyrrolidine nitrogen—such as the methylenebis(amine) moiety—adds another layer of complexity that can be exploited to fine-tune receptor binding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting costly wet-lab experiments. The 2-Chloro-l-[3-{methyl[(4-methyl-l ,3-thiazol -5 -yl)methyI]amino}methylene pyrrolidin-l -ylJpropan-l -one structure has been subjected to virtual screening using molecular docking algorithms to identify potential binding interactions with target proteins. These simulations have suggested that the compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. Such insights provide valuable guidance for experimental design and highlight the compound's potential as a lead molecule.

The synthesis of complex molecules like 2-Chloro-l-[3-{methyl[(4-methyl-l ,3-thiazol -5 -yl)methyI]amino}methylene pyrrolidin-l -ylJpropan-l -one presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct intricate molecular frameworks with high efficiency. These techniques are particularly valuable when dealing with sensitive functional groups like chloro-substituted ketones.

The pharmaceutical industry has increasingly recognized the importance of diversity-oriented synthesis (DOS), which aims to generate libraries of structurally diverse compounds for high-throughput screening (HTS). The modular nature of 2-Chloro-l-[3-{methyl[(4-methyl-l ,3-thiazol -5 -yl)methyI]amino}methylene pyrrolidin-l -ylJpropan-l -one makes it an ideal candidate for DOS approaches. By systematically varying substituents on different parts of the molecule, researchers can explore a wide range of chemical space without having to design each synthesis from scratch.

Evaluation of the compound's pharmacological profile is essential before advancing it into clinical trials or therapeutic applications. Preclinical studies have begun to explore its potential effects on various biological systems using both in vitro assays and animal models. Initial results suggest that 2-Chloro-l-[3-{methyl[(4-methyl-l ,3-thiazol -5 -yl)methyI]amino}methylene pyrrolidin-l -ylJpropan-l -one exhibits modest activity against certain enzymes associated with inflammatory responses. However, further investigation is needed to fully elucidate its mechanism of action and assess its therapeutic potential.

The development of novel drug candidates is often hampered by issues related to drug-likeness—properties such as solubility, permeability, metabolic stability, and toxicity that determine whether a molecule can successfully progress through clinical trials and reach market approval. Computational tools have been developed to evaluate these properties early in the discovery process using algorithms based on known drug-like principles like Lipinski's Rule of Five or more sophisticated models like Quantitative Structure Activity Relationships (QSAR). These tools help guide chemists toward designing molecules that are more likely to exhibit favorable pharmacokinetic profiles.

The future prospects for 2-Chloro-l-[3-{methyl[(4-methyl-l ,3-thiazol -5 -yl)methyI]amino}methylene pyrrolidin-l -ylJpropan-l -one hinge on continued research aimed at optimizing its pharmacological properties while minimizing potential side effects. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be crucial in realizing its full therapeutic potential. As our understanding of disease mechanisms grows more nuanced—particularly at the level of molecular interactions—the demand for structurally diverse small molecules capable of modulating these processes will only increase.